Cas no 1261985-82-3 (5-(3-Chlorophenyl)-3-methylphenol)

• Product Name: 5-(3-Chlorophenyl)-3-methylphenol
• CAS No: 1261985-82-3
• MF: C₁₃H₁₁ClO
• MW: 218.678842782974
• MDL: MFCD18313187
• CID: 2620609
• PubChem ID: 53218879
• Update Time: 2025-11-02

5-(3-Chlorophenyl)-3-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(3-CHLOROPHENYL)-3-METHYLPHENOL
• 1261985-82-3
• DTXSID00683776
• 5-(3-Chlorophenyl)-3-methylphenol, 95%
• MFCD18313187
• 3'-Chloro-5-methyl[1,1'-biphenyl]-3-ol
• 5-(3-Chlorophenyl)-3-methylphenol

• MDL： MFCD18313187
• Inchi： 1S/C13H11ClO/c1-9-5-11(8-13(15)6-9)10-3-2-4-12(14)7-10/h2-8,15H,1H3
• InChI Key： PXDLUJKRKNVSHN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=CC(=CC(C)=C1)O

Computed Properties

• Exact Mass: 218.0498427Da
• Monoisotopic Mass: 218.0498427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 5-(3-Chlorophenyl)-3-methylphenol

Research Brief on 5-(3-Chlorophenyl)-3-methylphenol (CAS: 1261985-82-3): Recent Advances and Applications

5-(3-Chlorophenyl)-3-methylphenol (CAS: 1261985-82-3) is a chlorinated phenolic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and antimicrobial agents. Recent studies have explored its structural properties, biological activities, and synthetic pathways, shedding light on its versatility as a chemical scaffold for therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial efficacy of 5-(3-Chlorophenyl)-3-methylphenol against multidrug-resistant bacterial strains. The research demonstrated that the compound exhibits potent inhibitory activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to established antibiotics. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, as evidenced by electron microscopy and membrane permeability assays.

In the context of drug discovery, 5-(3-Chlorophenyl)-3-methylphenol has been identified as a promising intermediate in the synthesis of novel kinase inhibitors. A recent patent (WO2023056123) describes its use in the development of selective JAK2 inhibitors, which are being explored for the treatment of myeloproliferative disorders. The compound's chlorophenyl and methylphenol moieties contribute to its binding affinity and selectivity, as confirmed by molecular docking studies and X-ray crystallography.

Another area of interest is the compound's potential role in neurodegenerative disease research. A 2024 preprint on bioRxiv reported that derivatives of 5-(3-Chlorophenyl)-3-methylphenol exhibit neuroprotective effects in in vitro models of Parkinson's disease. The study highlighted the compound's ability to mitigate oxidative stress and reduce alpha-synuclein aggregation, suggesting its utility as a lead compound for further optimization.

From a synthetic chemistry perspective, recent advancements have focused on improving the yield and scalability of 5-(3-Chlorophenyl)-3-methylphenol production. A green chemistry approach published in ACS Sustainable Chemistry & Engineering (2023) utilized microwave-assisted synthesis and biocatalysis to achieve an 85% yield, significantly reducing the environmental footprint of the manufacturing process. This development is particularly relevant for industrial-scale applications, where cost-effectiveness and sustainability are critical considerations.

Despite these promising findings, challenges remain in the clinical translation of 5-(3-Chlorophenyl)-3-methylphenol-based therapeutics. Current research is addressing pharmacokinetic limitations, such as poor aqueous solubility and metabolic stability, through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the most promising derivatives into preclinical development.

In conclusion, 5-(3-Chlorophenyl)-3-methylphenol (CAS: 1261985-82-3) represents a versatile chemical entity with diverse applications in medicinal chemistry and drug development. Ongoing research continues to uncover its potential across multiple therapeutic areas, while synthetic innovations are enhancing its accessibility for further study. As investigations progress, this compound and its derivatives may offer novel solutions to pressing medical challenges, particularly in the realms of antimicrobial resistance and neurodegenerative diseases.